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Compound of Interest

Compound Name: L-Glutathione reduced-13C

Cat. No.: B15135337

This guide provides essential safety and logistical information for the proper disposal of L-
Glutathione reduced-13C. The procedures outlined are intended for researchers, scientists,
and drug development professionals to ensure safe handling and compliance with standard
laboratory waste management practices.

A critical aspect of the disposal procedure for L-Glutathione reduced-13C is recognizing that it
is labeled with Carbon-13, a stable, non-radioactive isotope of carbon.[1][2] Consequently, no
specialized precautions for radioactivity are necessary.[1] The disposal protocol is therefore
determined by the chemical properties of L-Glutathione itself.[2] Unused or waste L-
Glutathione reduced-13C should be handled as a standard chemical waste, following local
regulations and institutional policies.

Disposal Protocol for L-Glutathione Reduced-13C

This protocol outlines the step-by-step methodology for the safe disposal of L-Glutathione
reduced-13C waste.

1. Personal Protective Equipment (PPE) and Safety Measures:

o Wear appropriate PPE, including safety glasses or chemical safety goggles, gloves, and a
lab coat to prevent skin and eye exposure.[3]

» Handle the material in accordance with good industrial hygiene and safety practices.[3]
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 In case of a spill, avoid generating dust.[4]
2. Waste Collection and Segregation:
e Solid Waste:

o Collect waste L-Glutathione reduced-13C powder and place it in a designated, sturdy,
and clearly labeled hazardous waste container.[5]

o For spills, take up the material mechanically (e.g., by sweeping or vacuuming) and place it
in an appropriate container for disposal.[6]

o Ensure the waste container is kept closed except when adding waste.[5]
o Contaminated Materials:

o Items such as gloves, weigh boats, and wipes that are contaminated with L-Glutathione
reduced-13C should be collected as solid chemical waste.

o Sharps (needles, scalpels) must be placed in a puncture-proof sharps container.
e Liquid Waste (Solutions):

o Collect aqueous solutions of L-Glutathione reduced-13C in a designated hazardous
liquid waste container.

o Do not dispose of solutions down the drain.[5][6]

o The first rinse of any container that held the chemical must be collected and disposed of
as hazardous waste.[5]

3. Container Labeling and Storage:

o Label all waste containers clearly with the words "Hazardous Waste" and the full chemical
name: "L-Glutathione reduced-13C".[5]

» Note the accumulation start date and other required information as per your institution's
Environmental, Health & Safety (EH&S) guidelines.
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as strong oxidizing agents.[3][4]

N

. Final Disposal:

provider or EH&S department.[1][5]

Store waste containers in a designated, secure area away from incompatible materials, such

Arrange for a waste pick-up with your institution's certified hazardous waste management

Never dispose of chemical waste in the regular trash or by evaporation.[5]

Physicochemical Properties of L-Glutathione

Reduced

The following table summarizes key quantitative data for L-Glutathione reduced, which dictates

its handling and disposal requirements.

Property

Value

Source

Molecular Formula

C10H17 N3 O6 S

[3]

Molecular Weight 307.32 g/mol [3]
Physical State Solid Powder [3]
Appearance White [3]
Melting Point 182 -192°C/359.6 - 377.6 °F  [3]
Solubility Soluble in water [4]
pH ~3 (1% aqueous solution) [3]

Incompatibilities

Strong oxidizing agents

[3]4]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), Carbon
monoxide (CO), Carbon
dioxide (C0O2), Sulfur oxides
(SOx)

[3](6]

Disposal Decision Workflow
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The following diagram illustrates the logical steps for determining the correct disposal path for
L-Glutathione reduced-13C waste.

Start: L-Glutathione
reduced-13C Waste

Is the isotope radioactive?

Yes.
Follow institutional radiation
safety protocols.

Liquid Waste
(Aqueous solutions, container rinsate)

Solid Waste
(Powder, contaminated labware)

Collect in a labeled
hazardous solid waste container.

Collect in a labeled
hazardous liquid waste container.

Store securely and arrange for
pick-up by certified hazardous
waste personnel.

Click to download full resolution via product page

Caption: Disposal decision workflow for L-Glutathione reduced-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135337#l-glutathione-reduced-13c-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://nmu-mi.safecollegessds.com/document/repo/076e552f-10de-4012-9ba2-e489b4ebd84d
https://pim-resources.coleparmer.com/sds/16236.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.carlroth.com/medias/SDB-6832-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM2MTl8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd4Tnk4NU1UYzVPVFV4TXpBd05qTTRMMU5FUWw4Mk9ETXlYMEZWWDBWT0xuQmtaZ3w2NzQ2YmEzYWU5MGY2MzI3NGI4NGIxNjNmZGViZDQ4Mzc2NDU3ZDFhM2I1YzM0ODA2OGUwOTQ2MjI2YWJmMGU1
https://www.benchchem.com/product/b15135337#l-glutathione-reduced-13c-proper-disposal-procedures
https://www.benchchem.com/product/b15135337#l-glutathione-reduced-13c-proper-disposal-procedures
https://www.benchchem.com/product/b15135337#l-glutathione-reduced-13c-proper-disposal-procedures
https://www.benchchem.com/product/b15135337#l-glutathione-reduced-13c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

